2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid, 95%

• IUPAC Name: 2-(4-chloro-3-cyanophenyl)-6-methylbenzoic acid
• InChI: InChI=1S/C15H10ClNO2/c1-9-3-2-4-12(14(9)15(18)19)10-5-6-13(16)11(7-10)8-17/h2-7H,1H3,(H,18,19)
• InChI Key: BMWPGECJQCCVJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC(=C(C=C2)Cl)C#N)C(=O)O
• Molecular Formula: C15H10ClNO2
• DSSTOX Substance ID: DTXSID10690759
• Molecular Weight: 271.70 g/mol
• CAS RN: 1261948-05-3

Description

2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid, 95% (2-CPCMBA) is a chemical compound commonly used in scientific research. It is a white powder composed of a 2-chloro-3-cyanophenyl group, a 6-methylbenzoic acid group, and 95% purity. 2-CPCMBA has a wide range of applications in scientific research, including synthesis methods, mechanisms of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid, 95% has been used in a wide range of scientific research applications, including as a starting material in the synthesis of other compounds and as a reagent in a variety of chemical reactions. It has also been used as a ligand in the synthesis of metal complexes and as a catalyst in organic reactions. Furthermore, 2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid, 95% has been used in the development of pharmaceuticals, cosmetics, and other products.

Mechanism of Action

2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid, 95% is believed to act as a ligand in the formation of metal complexes. It is believed to bind to the metal atom, forming a complex that is stable and can be used in a variety of chemical reactions. Furthermore, 2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid, 95% is believed to act as a catalyst in a variety of organic reactions, accelerating the rate of the reaction.
Biochemical and Physiological Effects
2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as to inhibit the activity of certain enzymes. Furthermore, 2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid, 95% has been shown to have antioxidant and anti-inflammatory properties, as well as to have a role in the regulation of cell cycle progression.

Advantages and Limitations for Lab Experiments

2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid, 95% has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available in a 95% purity. Furthermore, it is a stable compound and is relatively easy to handle. However, there are some limitations to its use in laboratory experiments. For example, 2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid, 95% is a toxic compound and should be handled with caution. Furthermore, it is not soluble in water, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid, 95%. Firstly, it could be used in the development of new pharmaceuticals and other products. Secondly, it could be used as a catalyst in a variety of organic reactions. Thirdly, it could be used as a ligand in the synthesis of metal complexes. Finally, it could be used in the development of new biochemical and physiological assays.

Synthesis Methods

2-(4-Chloro-3-cyanophenyl)-6-methylbenzoic acid, 95% is synthesized through a reaction between 4-chloro-3-cyanophenylacetic acid and 6-methylbenzoic acid. The reaction is carried out in the presence of a catalytic amount of acetic anhydride and is followed by purification of the product. The reaction is typically carried out at room temperature and yields a 95% pure product.